Cas no 2095408-99-2 (tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2095408-99-2
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 4637575
• Update Time: 2025-06-29

tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C14H23NO3/c1-14(2,3)18-13(17)15-11-4-5-12(15)9-10(8-11)6-7-16/h7,10-12H,4-6,8-9H2,1-3H3
• InChI Key： IGOOIKREFMDSNG-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CC(CC=O)C2

Additional information on tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, identified by the CAS number 2095408-99-2, is a highly specialized organic compound with significant applications in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and potential bioactivity. The molecule's structure consists of an azabicyclo[3.2.1]octane framework, a tert-butyl group, and a 2-oxoethyl substituent, making it a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of bicyclic systems like tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate in the development of bioactive molecules. The azabicyclo[3.2.1]octane moiety is particularly interesting due to its rigid structure and ability to mimic natural product frameworks, which are often found in biologically active compounds. This has led researchers to explore its potential as a scaffold for drug design, particularly in the context of enzyme inhibitors and receptor agonists.

The synthesis of tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate typically involves multi-step processes that combine ring-forming reactions with functional group transformations. One common approach is the use of ring-closing metathesis to form the bicyclic framework, followed by functionalization to introduce the tert-butyl and 2-oxoethyl groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in various areas of chemical research. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the construction of complex molecular architectures with high enantioselectivity. Additionally, its role as an intermediate in the synthesis of more complex molecules has been documented in recent studies, underscoring its versatility in organic synthesis.

The structural features of tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate make it an attractive candidate for further exploration in medicinal chemistry. Its rigid bicyclic system provides opportunities for optimizing pharmacokinetic properties such as solubility and bioavailability, which are critical for drug candidates. Furthermore, its functional groups can be readily modified to tailor its biological activity, enabling researchers to pursue diverse therapeutic targets.

In conclusion, tert-butyl 3-(2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate stands out as a valuable compound in contemporary organic chemistry due to its unique structure and versatile applications. As research continues to uncover new synthetic methods and biological activities associated with this compound, its role in advancing drug discovery and chemical innovation is expected to grow significantly.